Cas no 1228557-00-3 ((2R)-2-[2-(Trifluoromethyl)phenyl]pyrrolidine)

• Product Name: (2R)-2-[2-(Trifluoromethyl)phenyl]pyrrolidine
• CAS No: 1228557-00-3
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• CID: 4760731
• Update Time: 2026-02-26

(2R)-2-[2-(Trifluoromethyl)phenyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (2R)-2-[2-(trifluoromethyl)phenyl]pyrrolidine
• (R)-2-(2-(Trifluoromethyl)phenyl)pyrrolidine
• (2R)-2-[2-(Trifluoromethyl)phenyl]pyrrolidine

• Inchi： 1S/C11H12F3N/c12-11(13,14)9-5-2-1-4-8(9)10-6-3-7-15-10/h1-2,4-5,10,15H,3,6-7H2/t10-/m1/s1
• InChI Key： DRQIUNNVQDIWJF-SNVBAGLBSA-N
• SMILES： FC(C1C=CC=CC=1[C@H]1CCCN1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 214
• XLogP3: 2.7
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 246.7±40.0 °C at 760 mmHg
• Flash Point: 103.0±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(2R)-2-[2-(Trifluoromethyl)phenyl]pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2R)-2-[2-(Trifluoromethyl)phenyl]pyrrolidine

Compound Introduction: (2R)-2-[2-(Trifluoromethyl)phenyl]pyrrolidine (CAS No: 1228557-00-3)

The compound (2R)-2-[2-(Trifluoromethyl)phenyl]pyrrolidine, identified by its CAS number 1228557-00-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its pyrrolidine core and trifluoromethyl-substituted phenyl group, has garnered considerable attention due to its unique structural and functional properties. The pyrrolidine ring, a six-membered heterocyclic structure containing one nitrogen atom, is known for its versatility in drug design, often serving as a crucial pharmacophore in various therapeutic agents. The presence of the trifluoromethyl group further enhances the compound's pharmacological potential by influencing its metabolic stability, lipophilicity, and binding affinity to biological targets.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating fluorine-containing substituents, including the trifluoromethyl group. This interest stems from the well-documented ability of fluorine atoms to modulate molecular properties such as solubility, bioavailability, and metabolic half-life. The trifluoromethyl group, in particular, is renowned for its ability to increase metabolic stability and binding affinity at protein targets, making it a highly sought-after moiety in drug discovery. The integration of this group into the (2R)-2-[2-(Trifluoromethyl)phenyl]pyrrolidine structure suggests that this compound may exhibit enhanced pharmacokinetic profiles compared to its non-fluorinated counterparts.

The stereochemistry of the pyrrolidine ring, specifically the (R) configuration at the 2-position, is another critical aspect of this compound's design. Chirality plays a pivotal role in pharmaceuticals, as enantiomers of a molecule can exhibit vastly different biological activities. The (R)-configuration of (2R)-2-[2-(Trifluoromethyl)phenyl]pyrrolidine may confer specific interactions with biological targets, influencing its efficacy and selectivity. This stereochemical feature underscores the importance of precise molecular design in optimizing drug candidates for therapeutic use.

Current research in medicinal chemistry has highlighted the potential of pyrrolidine derivatives as scaffolds for novel therapeutic agents. These compounds have been explored for their activities across a wide range of diseases, including neurological disorders, infectious diseases, and cancer. The structural features of (2R)-2-[2-(Trifluoromethyl)phenyl]pyrrolidine, particularly the combination of the pyrrolidine core and the electron-withdrawing trifluoromethyl group, position it as a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The unique interplay between the pyrrolidine nitrogen and the trifluoromethyl group may enable interactions with biological targets that are not achievable with simpler molecules. For instance, studies have shown that trifluoromethyl-substituted compounds can exhibit enhanced binding to enzymes and receptors due to their ability to stabilize charged intermediates and improve lipophilicity. This suggests that (2R)-2-[2-(Trifluoromethyl)phenyl]pyrrolidine could be a valuable starting point for designing molecules with improved therapeutic efficacy.

In addition to its structural advantages, this compound may also offer benefits in terms of synthetic accessibility. The presence of well-established synthetic routes for both pyrrolidine and trifluoromethyl-containing moieties suggests that derivatives of this compound could be synthesized efficiently. This accessibility is crucial for moving from academic research to industrial development, as it allows for rapid exploration of structural analogs and optimization of pharmacological properties.

Recent advances in computational chemistry have further enhanced our ability to predict and design bioactive molecules. Techniques such as molecular docking and virtual screening have become indispensable tools in drug discovery pipelines. These methods allow researchers to evaluate the potential interactions between (2R)-2-[2-(Trifluoromethyl)phenyl]pyrrolidine and various biological targets with high precision. By leveraging these computational approaches, scientists can identify promising leads and optimize their properties before undertaking costly experimental validation.

The integration of machine learning algorithms into drug discovery has also accelerated the process of identifying novel therapeutic agents. These algorithms can analyze vast datasets to identify patterns and relationships between molecular structures and biological activities. By training on known active compounds, machine learning models can predict the potential efficacy of new molecules like (2R)-2-[2-(Trifluoromethyl)phenyl]pyrrolidine. This data-driven approach complements traditional experimental methods and has led to significant breakthroughs in identifying promising drug candidates.

In conclusion, (2R)-2-[2-(Trifluoromethyl)phenyl]pyrrolidine (CAS No: 1228557-00-3) represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of a pyrrolidine core and a trifluoromethyl-substituted phenyl group positions it as a promising lead molecule for further exploration in drug development. With ongoing research focusing on optimizing its pharmacological properties and exploring its potential applications across various therapeutic areas, this compound is poised to make significant contributions to future medical treatments.